Cas no 2138285-03-5 (N-(3-fluoropiperidin-4-yl)butanamide)

• Product Name: N-(3-fluoropiperidin-4-yl)butanamide
• CAS No: 2138285-03-5
• MF: C₉H₁₇FN₂O
• MW: 188.242485761642
• CID: 5301940
• Update Time: 2025-06-08

N-(3-fluoropiperidin-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoropiperidin-4-yl)butanamide
• Butanamide, N-(3-fluoro-4-piperidinyl)-

• Inchi： 1S/C9H17FN2O/c1-2-3-9(13)12-8-4-5-11-6-7(8)10/h7-8,11H,2-6H2,1H3,(H,12,13)
• InChI Key： ZZFUQMCNKILPRV-UHFFFAOYSA-N
• SMILES： FC1CNCCC1NC(CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 0.5
• Topological Polar Surface Area: 41.1

Additional information on N-(3-fluoropiperidin-4-yl)butanamide

Recent Advances in the Study of N-(3-fluoropiperidin-4-yl)butanamide (CAS: 2138285-03-5)

N-(3-fluoropiperidin-4-yl)butanamide (CAS: 2138285-03-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug discovery and development.

The synthesis of N-(3-fluoropiperidin-4-yl)butanamide involves a multi-step process that includes the fluorination of the piperidine ring and subsequent amidation. The presence of the fluorine atom at the 3-position of the piperidine ring is believed to enhance the compound's metabolic stability and bioavailability, which are critical factors for its pharmacokinetic profile. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

Pharmacological studies have revealed that N-(3-fluoropiperidin-4-yl)butanamide exhibits high affinity for specific CNS receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its ability to modulate neurotransmitter release and receptor activity, providing a mechanistic basis for its therapeutic effects.

Recent preclinical trials have further elucidated the safety and efficacy profile of N-(3-fluoropiperidin-4-yl)butanamide. Animal models have shown that the compound has a favorable toxicity profile, with no significant adverse effects observed at therapeutic doses. Additionally, its ability to cross the blood-brain barrier efficiently has been confirmed, which is a crucial attribute for CNS-targeted therapeutics. These results have paved the way for upcoming clinical trials aimed at evaluating its efficacy in human subjects.

In conclusion, N-(3-fluoropiperidin-4-yl)butanamide (CAS: 2138285-03-5) represents a promising candidate for the development of new CNS-targeted therapies. Its unique chemical structure, combined with its favorable pharmacological properties, positions it as a compound with significant potential in the pharmaceutical industry. Ongoing and future research will be critical in fully understanding its therapeutic capabilities and translating these findings into clinical applications.